Cas no 1518739-72-4 (2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine)

2-(2-Fluoro-3-methylphenyl)cyclopropan-1-amine is a fluorinated cyclopropylamine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring adjacent to a fluorinated aromatic system, offers steric and electronic properties that may enhance binding affinity in bioactive compounds. The fluorine substitution at the ortho position, combined with the methyl group at the meta position, can influence metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The cyclopropylamine moiety is known to confer conformational rigidity, which can improve selectivity in target interactions. This compound is suitable for use in medicinal chemistry optimization and structure-activity relationship studies.
2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine structure
1518739-72-4 structure
Product Name:2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
CAS No:1518739-72-4
MF:C10H12FN
MW:165.207386016846
CID:6257939
PubChem ID:83808242
Update Time:2025-06-08

2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
    • EN300-1844921
    • 1518739-72-4
    • Inchi: 1S/C10H12FN/c1-6-3-2-4-7(10(6)11)8-5-9(8)12/h2-4,8-9H,5,12H2,1H3
    • InChI Key: LSMLPRHVWRASMP-UHFFFAOYSA-N
    • SMILES: FC1C(C)=CC=CC=1C1CC1N

Computed Properties

  • Exact Mass: 165.095377549g/mol
  • Monoisotopic Mass: 165.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26Ų

2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1844921-0.05g
2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
1518739-72-4
0.05g
$768.0 2023-09-19
Enamine
EN300-1844921-0.1g
2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
1518739-72-4
0.1g
$804.0 2023-09-19
Enamine
EN300-1844921-0.25g
2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
1518739-72-4
0.25g
$840.0 2023-09-19
Enamine
EN300-1844921-0.5g
2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
1518739-72-4
0.5g
$877.0 2023-09-19
Enamine
EN300-1844921-1.0g
2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
1518739-72-4
1g
$1172.0 2023-06-01
Enamine
EN300-1844921-2.5g
2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
1518739-72-4
2.5g
$1791.0 2023-09-19
Enamine
EN300-1844921-5.0g
2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
1518739-72-4
5g
$3396.0 2023-06-01
Enamine
EN300-1844921-10.0g
2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
1518739-72-4
10g
$5037.0 2023-06-01
Enamine
EN300-1844921-1g
2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
1518739-72-4
1g
$914.0 2023-09-19
Enamine
EN300-1844921-5g
2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
1518739-72-4
5g
$2650.0 2023-09-19

Additional information on 2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1518739-72-4 and Product Name: 2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine

The compound with the CAS number 1518739-72-4 and the product name 2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a fluoro-substituent at the 2-position of the phenyl ring and a methyl group at the 3-position, combined with a cyclopropane ring linked to an amine functional group, contributes to its distinctive chemical properties and biological activities.

Recent research in the domain of pharmacophores has highlighted the importance of structural motifs that incorporate both aromatic and heterocyclic components. The fluoro-substituent, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In the context of 2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine, the fluoro group is strategically positioned to interact with biological targets, enhancing the compound's efficacy and selectivity. This design principle aligns with current trends in medicinal chemistry, where rational molecular optimization is key to developing novel therapeutics.

The cyclopropane ring in this compound introduces a conformational constraint that can influence its interactions with biological targets. Cyclopropane derivatives are known for their ability to adopt specific three-dimensional shapes, which can be advantageous in binding to protein or nucleic acid receptors. The amine functional group further extends the compound's versatility, allowing for further derivatization and functionalization. Such structural features make 2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine a promising scaffold for exploring new pharmacological pathways.

Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding modes of 2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine with various targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. These studies suggest that the compound may exhibit inhibitory activity against key therapeutic targets, making it a valuable candidate for further investigation.

In vitro studies have begun to elucidate the pharmacological profile of 2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine. Preliminary data indicate that the compound demonstrates favorable interactions with certain enzymes, suggesting potential applications in modulating metabolic pathways. Additionally, its structural features may contribute to reduced toxicity and improved patient compliance compared to existing treatments. These findings are particularly encouraging given the growing demand for innovative therapeutic strategies.

The synthesis of 2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine presents unique challenges due to its complex architecture. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct the desired framework with high precision and yield. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

As research progresses, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential for maximizing the therapeutic potential of 2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine. By integrating experimental data with computational modeling and clinical insights, researchers can accelerate the development of novel treatments that address unmet medical needs. The compound's unique structural features offer a rich foundation for exploring new therapeutic avenues, particularly in areas where existing treatments are limited or non-existent.

The future prospects for 2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine are promising, given its potential as a lead compound for drug development. Ongoing studies will focus on optimizing its chemical properties, evaluating its pharmacokinetic profile, and identifying new biological targets. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping next-generation therapeutics.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.